N1-(2-chlorophenyl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)oxamide
• InChI: InChI=1S/C14H19ClN2O3S/c1-14(20,7-8-21-2)9-16-12(18)13(19)17-11-6-4-3-5-10(11)15/h3-6,20H,7-9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key: MRKCSDHLPTYSTR-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)C(=O)NC1=CC=CC=C1Cl)O
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol

Description

N1-(2-chlorophenyl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide, also known as CMH-1, is a small molecule inhibitor that has shown potential in cancer research. CMH-1 was first synthesized in 2004 by researchers at the University of Michigan, and since then, it has been studied extensively for its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Environmental Impact and Degradation

Chlorophenols and related compounds are widely recognized for their environmental presence due to industrial usage. Studies focus on their sorption behavior in soils, indicating that organic matter and iron oxides are significant sorbents (Werner, Garratt, & Pigott, 2012). Additionally, the degradation and treatment of wastewater from pesticide industries, which include chlorophenol pollutants, highlight the effectiveness of biological processes and activated carbon in removing these contaminants (Goodwin, Carra, Campo, & Soares, 2018).

Antimicrobial Applications

Parabens, which share a phenolic structure similar to chlorophenols, are used as preservatives in various consumer products. Their occurrence, fate, and behavior in aquatic environments have been reviewed, with findings suggesting biodegradability but also the potential for environmental persistence and toxicity (Haman, Dauchy, Rosin, & Munoz, 2015).

Toxicological Assessments

Research on chlorophenols also encompasses their toxicological impact, particularly on aquatic life, where they induce oxidative stress and potential endocrine-disrupting effects (Ge, Han, Qi, Gu, Ma, Zhang, Naeem, & Huang, 2017). These studies are crucial for understanding the environmental and health implications of chlorophenyl compounds, offering a foundation for assessing the risks associated with new chemicals in this class.

Chemical Decomposition and Environmental Remediation

Investigations into the decomposition of chlorophenols by zero-valent iron and bimetals indicate an efficient pathway for environmental remediation. These processes involve dechlorination, sorption, and co-precipitation, highlighting the potential for mitigating the environmental impact of chlorophenols and related compounds (Gunawardana, Singhal, & Swedlund, 2011).